Cas no 1795-04-6 (2,3,5-Trimethylthiophene)

• Product Name: 2,3,5-Trimethylthiophene
• CAS No: 1795-04-6
• Molecular Formula: C₇H₁₀S
• Molecular Weight: 126.2193
• CID: 189330
• PubChem ID: 15710

2,3,5-Trimethylthiophene Properties

Names and Identifiers

• 2,3,5-Trimethylthiophene
• 2,3,5-Trimethylthiopheneneat
• Thiophene,2,3,4-trimethyl-
• Trimethylthiophene
• 2,3,4,6-TETRAFLUOROBENZENEBORONIC ACID
• 2,3,4-Trimethylthiophen
• 2,3,4-Trimethylthiophene
• Trimethylthiophen
• NS00047865
• 3NN5DSQ4CT
• AT33158
• UNII-3NN5DSQ4CT
• DTXSID2073277
• Thiophene, 2,3,4-trimethyl-
• SCHEMBL765340
• MAVVDCDMBKFUES-UHFFFAOYSA-N
• 1795-04-6
• EINECS 217-268-1

• InChIKey： QKZJQIHBRCFDGQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H10S/c1-5-4-6(2)8-7(5)3/h4H,1-3H3
• SMILES： CC1=C(C)C=C(C)S1

Computed Properties

• Exact Mass: 126.05000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 126.050321
• Heavy Atom Count: 8
• Complexity: 80.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 2.67330
• PSA: 28.24000
• Refractive Index: 1.5183
• Boiling Point: 82°C 51mm
• Melting Point: -26.2°C
• Flash Point: 36.2°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0,98 g/cm3

2,3,5-Trimethylthiophene Security Information

• Safety Instruction： S16; S36/37/39
• Risk Phrases：R10; R36/37/38
• Hazardous Material transportation number：UN 1993
• Risk Phrases： 10-36/37/38

2,3,5-Trimethylthiophene Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%